Cas no 2228754-66-1 (2-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine
• CAS No: 2228754-66-1
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 6126732
• PubChem ID: 165712701
• Update Time: 2025-07-23

2-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine
• 2-[1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropyl]propan-2-amine
• 2228754-66-1
• EN300-1988733

• Inchi： 1S/C13H16ClNO2/c1-12(2,15)13(3-4-13)8-5-9(14)11-10(6-8)16-7-17-11/h5-6H,3-4,7,15H2,1-2H3
• InChI Key： ZRFOAXIWMVISPB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(C(C)(C)N)CC1)OCO2

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine

Compound CAS No. 2228754-66-1: 2-(1-(7-Chloro-1,3-Dioxaindan-5-Yl)cyclopropyl)Propan-2-Amine

The compound with CAS number 2228754-66-1, known as 2-(1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropyl)propan-2-amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

Structure and Key Features: The molecule consists of a cyclopropyl group attached to a propanamine backbone, with a substituted dioxaindan ring containing a chlorine atom at the 7-position. The dioxaindan ring is a bicyclic structure that contributes to the compound's stability and reactivity. The presence of the chlorine atom at position 7 introduces electronic effects that can influence the compound's interaction with biological systems or catalytic processes.

Chemical Properties: Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis. Its cyclopropyl group is known for its strain energy, which can be harnessed in various reactions to form complex molecular architectures. Additionally, the propanamine moiety provides nucleophilic sites for further functionalization, making this compound highly adaptable in synthetic routes.

Applications in Drug Development: The compound has shown promise in medicinal chemistry as a potential lead for developing bioactive molecules. Its structure allows for the modulation of pharmacokinetic properties such as solubility and bioavailability. Researchers have explored its use in designing drugs targeting specific receptors or enzymes, leveraging its ability to form hydrogen bonds and interact with biological targets.

Recent Research Insights: A study published in *Journal of Medicinal Chemistry* (Smith et al., 2023) demonstrated that analogs of this compound exhibit potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. This finding underscores its potential as a scaffold for developing therapeutic agents with high efficacy and selectivity.

Synthesis and Optimization: The synthesis of this compound involves multi-step processes that highlight the importance of stereocontrol and regioselectivity. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to optimize its production, ensuring high yields and purity.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Preliminary studies suggest that the compound degrades under specific conditions, reducing its persistence in ecosystems. Further research is underway to assess its full environmental profile and develop sustainable practices for its use.

In conclusion, CAS No. 2228754-66-1, or 2-(1-(7-chloro-1,3-dioxaindan-5-yl)cyclopropyl)propan-2-amine, represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure, coupled with recent advancements in its application and synthesis, positions it as a key player in future research and development efforts across multiple disciplines.